2-((1-ethyl-6-(3-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-methyl-N-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[4,3-d]pyrimidin core, which is a type of fused heterocyclic system that is often found in bioactive compounds . The molecule also has a thioacetamide group and a methoxybenzyl group, which could potentially influence its reactivity and biological activity.
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the thioacetamide group might be susceptible to hydrolysis, and the pyrimidin core might undergo reactions with electrophiles or nucleophiles .Scientific Research Applications
Synthesis and Structural Analysis
Compounds similar to the specified chemical structure, such as those derived from pyrazolo[4,3-d]pyrimidin, are synthesized through various chemical reactions, aiming to explore their structural properties and potential biological activities. These synthetic approaches often involve multi-step reactions, including the use of aryloxy groups, to introduce different substituents into the pyrimidine ring, thus modifying the compound's properties (Al-Sanea et al., 2020). Furthermore, the structural elucidation of these compounds, including their crystal structure and spectroscopic studies, is crucial for understanding their interaction with biological targets (Kalai et al., 2021).
Potential Biological Activities
Research into compounds with a similar backbone focuses on exploring their potential biological activities, particularly as anticancer and antimicrobial agents. For instance, certain derivatives have shown appreciable cancer cell growth inhibition across various cancer cell lines, suggesting their potential as anticancer agents (Al-Sanea et al., 2020). Additionally, novel heterocyclic compounds derived from similar structures have been investigated for their anti-inflammatory, analgesic activities, and COX-2 inhibition, showing significant biological activities (Abu‐Hashem et al., 2020).
The exploration of these compounds extends to their antioxidant properties as well, where derivatives have demonstrated significant activity, suggesting their potential utility in combating oxidative stress (Chkirate et al., 2019).
Properties
IUPAC Name |
2-[1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-methyl-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N5O3S/c1-6-31-24-23(18(3)28-31)27-26(30(25(24)33)15-19-10-8-12-21(14-19)34-5)35-16-22(32)29(4)20-11-7-9-17(2)13-20/h7-14H,6,15-16H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSYGHLYHIJWNCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC(=CC=C3)OC)SCC(=O)N(C)C4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.